Cas no 1341933-62-7 (5-(3-bromopropyl)-1-ethyl-1H-pyrazole)

• Product Name: 5-(3-bromopropyl)-1-ethyl-1H-pyrazole
• CAS No: 1341933-62-7
• MF: C₈H₁₃BrN₂
• MW: 217.106220960617
• CID: 6491567
• PubChem ID: 64509148
• Update Time: 2025-07-18

5-(3-bromopropyl)-1-ethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromopropyl)-1-ethyl-1H-pyrazole
• AKOS013833525
• 1341933-62-7
• EN300-1898050

• Inchi： 1S/C8H13BrN2/c1-2-11-8(4-3-6-9)5-7-10-11/h5,7H,2-4,6H2,1H3
• InChI Key： ACTHZUPEDCYMHJ-UHFFFAOYSA-N
• SMILES： BrCCCC1=CC=NN1CC

Computed Properties

• Exact Mass: 216.02621g/mol
• Monoisotopic Mass: 216.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 5-(3-bromopropyl)-1-ethyl-1H-pyrazole

Professional Introduction to Compound with CAS No. 1341933-62-7 and Product Name: 5-(3-bromopropyl)-1-ethyl-1H-pyrazole

The compound with CAS No. 1341933-62-7 and the product name 5-(3-bromopropyl)-1-ethyl-1H-pyrazole represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The pyrazole core, a heterocyclic aromatic ring system, is well-documented for its versatility in medicinal chemistry, often serving as a key scaffold in the design of bioactive molecules.

One of the most compelling attributes of 5-(3-bromopropyl)-1-ethyl-1H-pyrazole is its molecular architecture, which integrates a bromopropyl side chain with an ethyl substituent on the pyrazole ring. This specific configuration enhances the compound's pharmacokinetic profile, making it an attractive candidate for further investigation. The presence of the bromine atom, in particular, provides a handle for further chemical modifications, enabling researchers to explore a wide range of derivatives with tailored biological activities.

Recent studies have highlighted the importance of pyrazole derivatives in addressing various therapeutic challenges. For instance, compounds featuring the pyrazole moiety have shown promise in inhibiting enzymes associated with inflammatory diseases and cancer. The 5-(3-bromopropyl)-1-ethyl-1H-pyrazole structure aligns well with these trends, as it combines the known bioactivity of pyrazole with additional functional groups that may modulate receptor binding and metabolic stability.

In the realm of drug discovery, the ability to rapidly synthesize and modify heterocyclic compounds is crucial. The synthesis of 5-(3-bromopropyl)-1-ethyl-1H-pyrazole exemplifies modern synthetic methodologies, leveraging transition metal-catalyzed reactions and palladium-based cross-coupling techniques to achieve high yields and purity. These advancements not only streamline the production process but also open avenues for exploring novel derivatives with enhanced pharmacological properties.

The compound's potential extends beyond traditional pharmaceutical applications. Researchers are increasingly interested in leveraging pyrazole derivatives for their antimicrobial and antiviral properties. Preliminary data suggests that modifications to the 5-(3-bromopropyl)-1-ethyl-1H-pyrazole scaffold can lead to compounds that exhibit potent activity against resistant strains of bacteria and viruses. This aligns with global efforts to combat antimicrobial resistance, making this compound a valuable asset in ongoing research initiatives.

Another area of interest is the use of 5-(3-bromopropyl)-1-ethyl-1H-pyrazole as a building block for more complex drug candidates. Its modular design allows for easy incorporation into larger molecules, facilitating the development of multicomponent therapeutic agents. Such strategies are particularly relevant in oncology, where combination therapies are often required to achieve optimal treatment outcomes. The compound's structural flexibility makes it an ideal candidate for generating novel chemotypes with improved efficacy and reduced side effects.

The chemical properties of 5-(3-bromopropyl)-1-ethyl-1H-pyrazole also make it suitable for use in material science applications. Pyrazole derivatives have been explored as ligands in catalysis and as components in advanced materials due to their ability to stabilize metal centers and influence electronic properties. The introduction of bromine and ethyl groups further enhances these functionalities, opening new possibilities for innovation in both academic research and industrial applications.

As our understanding of molecular interactions continues to evolve, so does our approach to drug design. Computational methods, such as molecular docking and virtual screening, are increasingly being employed to predict the binding affinity of compounds like 5-(3-bromopropyl)-1-ethyl-1H-pyrazole to biological targets. These tools allow researchers to identify promising candidates more efficiently, reducing the time and cost associated with traditional high-throughput screening methods.

The future prospects for 5-(3-bromopropyl)-1-ethyl-1H-pyrazole are bright, driven by its unique combination of structural features and functional versatility. Ongoing research aims to elucidate its mechanism of action and explore its potential in preclinical studies. As new data emerges, this compound is poised to play a pivotal role in shaping the next generation of therapeutics across multiple disease areas.